![molecular formula C19H29N3O4S B6476173 4-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine CAS No. 2640975-18-2](/img/structure/B6476173.png)
4-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine
Description
4-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine is a useful research compound. Its molecular formula is C19H29N3O4S and its molecular weight is 395.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine is 395.18787759 g/mol and the complexity rating of the compound is 591. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimalarial Research
This compound has shown potential in the development of new antimalarial drugs. Its structure, which includes piperidine moieties, is known for high selectivity against resistant strains of Plasmodium falciparum. Research indicates that derivatives of piperidine can inhibit parasite growth significantly, making them promising candidates for further development in antimalarial therapies .
Neuroprotective Agents
Piperidine derivatives, including this compound, are being explored for their neuroprotective properties. These compounds can potentially protect neurons from damage caused by oxidative stress and neuroinflammation. This makes them valuable in the study and treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
Anticancer Research
The compound’s unique structure allows it to interact with various biological targets, making it a candidate for anticancer research. Piperidine derivatives have been found to exhibit cytotoxic activity against cancer cells, potentially leading to the development of new chemotherapeutic agents .
Antiviral Applications
Research into piperidine derivatives has also extended into antiviral applications. These compounds can inhibit the replication of certain viruses, providing a basis for the development of new antiviral drugs. This is particularly relevant in the context of emerging viral diseases where new therapeutic options are urgently needed .
Anti-inflammatory Agents
The anti-inflammatory properties of piperidine derivatives make them suitable for research into treatments for inflammatory diseases. These compounds can modulate the immune response, reducing inflammation and potentially providing relief in conditions such as rheumatoid arthritis and inflammatory bowel disease .
Analgesic Research
Piperidine derivatives are also being studied for their analgesic properties. These compounds can interact with pain receptors in the nervous system, providing pain relief. This makes them potential candidates for the development of new analgesic drugs that could offer alternatives to traditional pain medications .
Antibacterial Agents
The antibacterial potential of piperidine derivatives is another area of active research. These compounds can inhibit the growth of various bacterial strains, making them valuable in the development of new antibiotics. This is particularly important in the fight against antibiotic-resistant bacteria .
Cardiovascular Research
Finally, piperidine derivatives are being explored for their potential benefits in cardiovascular research. These compounds can influence cardiovascular function, potentially leading to new treatments for heart disease and hypertension. Their ability to modulate blood pressure and heart rate makes them promising candidates for further study .
BMC Pharmacology and Toxicology MDPI - International Journal of Molecular Sciences
properties
IUPAC Name |
[4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O4S/c1-15-13-20-8-3-18(15)26-14-16-4-9-21(10-5-16)19(23)17-6-11-22(12-7-17)27(2,24)25/h3,8,13,16-17H,4-7,9-12,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHPSJLOABQRMCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)OCC2CCN(CC2)C(=O)C3CCN(CC3)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide](/img/structure/B6476091.png)
![4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-[2-(trifluoromethyl)phenyl]piperidine-1-carboxamide](/img/structure/B6476097.png)
![N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methanesulfonylpiperidine-4-carboxamide](/img/structure/B6476108.png)
![2-(4-fluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}acetamide](/img/structure/B6476127.png)
![{5-[({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}amino)methyl]thiophen-2-yl}(thiophen-2-yl)methanol](/img/structure/B6476131.png)
![2-chloro-6-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide](/img/structure/B6476134.png)
![2-methoxy-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzamide](/img/structure/B6476142.png)
![3-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine](/img/structure/B6476149.png)
![3-{[1-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one](/img/structure/B6476153.png)
![N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2-(trifluoromethyl)benzamide](/img/structure/B6476161.png)
![5-chloro-N-[1-(1-methanesulfonylpiperidine-4-carbonyl)piperidin-4-yl]-N-methylpyrimidin-2-amine](/img/structure/B6476165.png)
![4-{[1-(2-chlorobenzenesulfonyl)azetidin-3-yl]oxy}-2-methylpyridine](/img/structure/B6476168.png)
![4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]oxy}-2-methylpyridine](/img/structure/B6476188.png)
![1-(4-fluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}cyclopropane-1-carboxamide](/img/structure/B6476190.png)